Cas no 66859-47-0 (4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride)

66859-47-0 structure
Product name:4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride
4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride Chemical and Physical Properties
Names and Identifiers
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- 4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride
- (4-ethoxy-4-oxo-3-phenylbutyl)azanium,chloride
- Ethyl(4-amino-2-phenyl)butyrate hydrochloride
- 66859-47-0
- BUTYRIC ACID, 4-AMINO-2-PHENYL-, ETHYL ESTER, HYDROCHLORIDE
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- Inchi: InChI=1S/C12H17NO2.ClH/c1-2-15-12(14)11(8-9-13)10-6-4-3-5-7-10;/h3-7,11H,2,8-9,13H2,1H3;1H
- InChI Key: ZXEMVKXLQWXELP-UHFFFAOYSA-N
- SMILES: CCOC(=O)C(CC[NH3+])C1=CC=CC=C1.[Cl-]
Computed Properties
- Exact Mass: 224.9618
- Monoisotopic Mass: 243.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.9Ų
Experimental Properties
- PSA: 48.6
4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride Related Literature
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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